2138584-91-3(1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methoxypropyl)amine) Price
This page is the exclusive Price page for 2138584-91-3(1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methoxypropyl)amine).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methoxypropyl)amine
C10H18N2O2S
230.327121257782
6233030
1-(3-methoxy-1,2-thiazol-5-yl)ethyl(3-methoxypropyl)amine Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-1179527-1.0g | enaminestore | 1g | $0.0 | 08 Jun. 2023 | ||
| Enamine | EN300-1179527-50mg | enamine | 50mg | $768.0 | 03 Oct. 2023 | ||
| Enamine | EN300-1179527-100mg | enamine | 100mg | $804.0 | 03 Oct. 2023 | ||
| Enamine | EN300-1179527-250mg | enamine | 250mg | $840.0 | 03 Oct. 2023 | ||
| Enamine | EN300-1179527-500mg | enamine | 500mg | $877.0 | 03 Oct. 2023 | ||
| Enamine | EN300-1179527-1000mg | enamine | 1000mg | $914.0 | 03 Oct. 2023 | ||
| Enamine | EN300-1179527-2500mg | enamine | 2500mg | $1791.0 | 03 Oct. 2023 | ||
| Enamine | EN300-1179527-5000mg | enamine | 5000mg | $2650.0 | 03 Oct. 2023 | ||
| Enamine | EN300-1179527-10000mg | enamine | 10000mg | $3929.0 | 03 Oct. 2023 |
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Yunnanjiuzhen
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Amadis Chemical Company Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shenzhen Yaoyuan R&D Center Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
上海帛亦医药科技有限公司
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises